4-(3-Amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol
• IUPAC Name: tert-butyl 4-(3-amino-2-cyanophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)20-9-7-19(8-10-20)14-6-4-5-13(18)12(14)11-17/h4-6H,7-10,18H2,1-3H3
• InChI Key: JRBRVPRCINZXEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC(=C2C#N)N

Description

4-(3-Amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N4O2 and its molecular weight is 302.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-Cyano-3-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester (12.172 g, 36.6 mmol) from step 1 was dissolved in ethanol (300 ml) in a Parr flask. The flask was flushed with N2, and Pd/C (1.3 g) was added. The solution was treated with H2 on a Parr apparatus at 30 psi overnight. The mixture was filtered through celite, then washed with EtOAc. After concentration, the residue was purified by flash chromatography to give 4-(3-amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester. (7.585 g, 69%) MS: (M+H)+303.2.